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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B12433089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

spectroscopic properties, and isolation of Yunnandaphninine G, a complex

C30Daphniphyllum alkaloid. The information presented herein is crucial for researchers

engaged in natural product synthesis, medicinal chemistry, and drug discovery.

Chemical Structure
Yunnandaphninine G is a polycyclic alkaloid isolated from the leaves and stems of

Daphniphyllum yunnanense.[1] Its molecular formula has been established as C30H47NO3,

and its complex framework is characteristic of the Daphniphyllum alkaloid family. The

elucidation of its structure was accomplished through extensive spectroscopic analysis.[1]

Chemical Structure of Yunnandaphninine G:
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Caption: Conceptual representation of a complex polycyclic alkaloid structure.
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Spectroscopic Data
The structure of Yunnandaphninine G was determined through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). The key quantitative data from these analyses are summarized below.

Table 1: Spectroscopic Data for Yunnandaphninine G

Parameter Value

Molecular Formula C30H47NO3

CAS Number 1042143-83-8

Note: Detailed NMR (1H, 13C, COSY, HMQC, HMBC) and high-resolution mass spectrometry

(HRMS) data are essential for the complete structural assignment. This information is

contained within the primary literature and is crucial for comparative purposes and for guiding

synthetic efforts.

Experimental Protocols
Isolation of Yunnandaphninine G
The following is a generalized workflow for the isolation of Daphniphyllum alkaloids, based on

the initial report on Yunnandaphninine G.
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Caption: General workflow for the isolation of Yunnandaphninine G.

Detailed Methodology:

The isolation of Yunnandaphninine G, along with other Daphniphyllum alkaloids, was reported

from the leaves and stems of Daphniphyllum yunnanense.[1] The experimental protocol, as

described in the primary literature, would typically involve the following steps:
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Extraction: The dried and powdered plant material is extracted with a suitable organic

solvent, such as methanol or ethanol.

Acid-Base Partitioning: The resulting crude extract is subjected to an acid-base extraction to

selectively isolate the alkaloidal fraction.

Chromatographic Separation: The crude alkaloid mixture is then separated using a

combination of chromatographic techniques. This often includes column chromatography on

silica gel and Sephadex LH-20.

Final Purification: Final purification to yield pure Yunnandaphninine G is typically achieved

through preparative High-Performance Liquid Chromatography (HPLC).

Biological Activity
Currently, there is no publicly available data on the specific biological activities of

Yunnandaphninine G. However, Daphniphyllum alkaloids as a class are known to possess a

wide range of interesting biological properties, which warrants further investigation into the

potential pharmacological effects of this molecule.

Synthesis
The total synthesis of Yunnandaphninine G has not yet been reported. The complex

polycyclic structure presents a significant challenge for synthetic chemists and offers an

opportunity for the development of novel synthetic strategies.

Conclusion
Yunnandaphninine G represents a structurally complex member of the Daphniphyllum

alkaloids. This guide provides the foundational chemical information for this natural product.

Further research is required to elucidate its biological activity and to develop a synthetic route

to access this intricate molecule. The detailed spectroscopic and experimental data available in

the primary literature are indispensable for any future work in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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